Cas no 97885-08-0 (5-Hydroxy-2,2,4-trimethylpentanoic acid)

• Product Name: 5-Hydroxy-2,2,4-trimethylpentanoic acid
• CAS No: 97885-08-0
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 2820402
• PubChem ID: 71331755
• Update Time: 2025-04-21

5-Hydroxy-2,2,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethyl-5-hydroxypentanoic acid
• DTXSID00760298
• DTXCID80711041
• 97885-08-0
• 5-Hydroxy-2,2,4-trimethylpentanoic acid

• Inchi： 1S/C8H16O3/c1-6(5-9)4-8(2,3)7(10)11/h6,9H,4-5H2,1-3H3,(H,10,11)
• InChI Key： DSVCXFOUJCSNHM-UHFFFAOYSA-N
• SMILES： OCC(C)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 160.109944368Da
• Monoisotopic Mass: 160.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų